3''-Deamino-3''-oxonicotianamine
Overview
Description
3''-deamino-3''-oxonicotianamine is a member of mugineic acids. It is a conjugate acid of a 3''-deamino-3''-oxonicotianaminium(1-).
Scientific Research Applications
Application in Plant Biology
3''-Deamino-3''-oxonicotianamine and its analogs have been studied for their roles in plant biology. In a study by Ripperger (1986), synthetic analogs of nicotianamine, including deaminonicotianamine, were investigated to understand their biological activity in chlorophyll synthesis in tomato mutants. It was found that nicotianamine plays a crucial role in cellular iron transport and/or metabolism in plants. However, deaminonicotianamine did not show significant biological activity in this context, highlighting the specificity of nicotianamine's function in iron metabolism in plants (Ripperger, 1986).
Molecular and Pharmacological Studies
In molecular pharmacology, the structure and activity relationships of analogs of biologically active peptides are of interest. A study on crystalline deamino-dicarba-oxytocin by Yamanaka et al. (1970) provides insights into the pharmacological properties of such analogs. This research is crucial for understanding how small changes in molecular structure can significantly impact biological activity, which is vital for drug development (Yamanaka et al., 1970).
Antitumor Research
In the field of antitumor research, analogs of 3''-Deamino-3''-oxonicotianamine have been investigated for their potential as therapeutic agents. For instance, Acton et al. (1984) studied an analog that showed significantly higher potency than doxorubicin against tumors in cell culture and in mice, suggesting potential applications in cancer therapy (Acton et al., 1984).
Biochemical Research
In biochemical research, the synthesis of analogs of 3''-Deamino-3''-oxonicotianamine has contributed to understanding biochemical pathways and reactions. Quintieri et al. (2005) explored the antitumor activity of a major metabolite of Nemorubicin in human liver microsomes, shedding light on the drug's metabolic pathways and its potential therapeutic uses (Quintieri et al., 2005).
Environmental Toxicology
The impact of compounds related to 3''-Deamino-3''-oxonicotianamine on the environment, particularly marine ecosystems, has also been studied. Hansen et al. (2010) investigated the molecular effects of diethanolamine exposure on marine organisms, providing valuable information on the environmental impact of such compounds (Hansen et al., 2010).
properties
Product Name |
3''-Deamino-3''-oxonicotianamine |
|---|---|
Molecular Formula |
C12H18N2O7 |
Molecular Weight |
302.28 g/mol |
IUPAC Name |
(2S)-1-[(3S)-3-carboxy-3-[(3-carboxy-3-oxopropyl)amino]propyl]azetidine-2-carboxylic acid |
InChI |
InChI=1S/C12H18N2O7/c15-9(12(20)21)1-4-13-7(10(16)17)2-5-14-6-3-8(14)11(18)19/h7-8,13H,1-6H2,(H,16,17)(H,18,19)(H,20,21)/t7-,8-/m0/s1 |
InChI Key |
PSBHIGYNXQIUQY-YUMQZZPRSA-N |
Isomeric SMILES |
C1CN([C@@H]1C(=O)O)CC[C@@H](C(=O)O)NCCC(=O)C(=O)O |
Canonical SMILES |
C1CN(C1C(=O)O)CCC(C(=O)O)NCCC(=O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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